molecular formula C8H7BrClN B8593170 2-(1-Bromomethylvinyl)-6-chloropyridine

2-(1-Bromomethylvinyl)-6-chloropyridine

Cat. No. B8593170
M. Wt: 232.50 g/mol
InChI Key: DQECFJOJPZYDGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Bromomethylvinyl)-6-chloropyridine is a useful research compound. Its molecular formula is C8H7BrClN and its molecular weight is 232.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(1-Bromomethylvinyl)-6-chloropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-Bromomethylvinyl)-6-chloropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-(1-Bromomethylvinyl)-6-chloropyridine

Molecular Formula

C8H7BrClN

Molecular Weight

232.50 g/mol

IUPAC Name

2-(3-bromoprop-1-en-2-yl)-6-chloropyridine

InChI

InChI=1S/C8H7BrClN/c1-6(5-9)7-3-2-4-8(10)11-7/h2-4H,1,5H2

InChI Key

DQECFJOJPZYDGG-UHFFFAOYSA-N

Canonical SMILES

C=C(CBr)C1=NC(=CC=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1.0 g of 2-chloro-6-(1-chloromethylvinyl) pyridine, 2.0 g of potassium bromide, 5 ml of 2-butanone and 5 ml of N,N-dimethylformamide was stirred at 100° C. for 12 hours. After the reaction mixture was cooled to room temperature, water was added thereto to extract the mixture with ethyl acetate. The extract was subsequently washed with an aqueous solution of 10% sodium thiosulfate, water, saturated saline solution in that order, and dried over anhydrous magnesium sulfate. After distilling off the solvent, the residue was purified by silica gel column chromatography (eluted with n-hexane - ethyl acetate 25:1) to obtain 0.80 g of the objective compound.
Name
2-chloro-6-(1-chloromethylvinyl) pyridine
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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